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Compound of Interest

Compound Name: 2-iodo-N-(2-phenylethyl)acetamide
CAS No.: 64297-97-8
Cat. No.: B2887889
Get Quote
. J

Executive Summary

N-Phenethyl-2-iodoacetamide is a specialized cysteine-reactive alkylating agent used in
chemical biology and medicinal chemistry.[1] Structurally, it combines a hydrophobic
phenethylamine recognition motif with a reactive

-iodoacetamide warhead. Unlike the ubiquitous proteomic reagent iodoacetamide (IAA), the
phenethyl derivative offers distinct lipophilicity (

), enabling it to probe hydrophobic pockets in enzymes or serve as a scaffold for targeted
covalent inhibitors.

This guide details the structural properties, validated synthetic pathways, and mechanistic
applications of N-phenethyl-2-iodoacetamide, designed for researchers in drug discovery and
proteomics.

Part 1: Structural Analysis & Physicochemical
Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2887889#bc-rfq
https://www.biorxiv.org/content/10.1101/2020.07.12.198150v1.full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2887889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Identity

The molecule consists of a phenethylamine backbone acylated with iodoacetic acid. The amide
bond provides stability, while the iodine atom at the

-position serves as an excellent leaving group for nucleophilic substitution.

Property Data

IUPAC Name 2-iodo-N-(2-phenylethyl)acetamide
Common Name N-Phenethyl-2-iodoacetamide

CAS Number Not widely listed; Analog (Cl): 13156-95-1

Molecular Formula

Molecular Weight 289.11 g/mol
SMILES C(CC1=CC=CC=C1)NC(=0)CI
Appearance White to off-white solid (Predicted)

DMSO, DMF, Dichloromethane; Low water

Solubility solubility

Reactive Group -lodoacetamide (Cysteine-reactive electrophile)

Structural Connectivity Diagram

The following diagram illustrates the connectivity, highlighting the "Warhead" (reactive site) and
the "Tail" (recognition element).
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Figure 1: Functional decomposition of N-phenethyl-2-iodoacetamide.

Part 2: Synthetic Pathways
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The synthesis of N-phenethyl-2-iodoacetamide is best achieved via a two-step sequence:
Acylation followed by Halogen Exchange (Finkelstein Reaction). This route is preferred over
direct coupling with iodoacetic acid due to the instability of iodoacetyl chloride and the cost of
lodoacetic anhydride.

Step-by-Step Protocol
Step 1: Acylation (Synthesis of Chloro-Intermediate)
Reagents: Phenethylamine (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (

, 1.2 eq), Dichloromethane (DCM).
o Setup: Dissolve phenethylamine in anhydrous DCM in a round-bottom flask under
atmosphere. Cool to 0°C.[2][3]

o Addition: Add

. Then, add chloroacetyl! chloride dropwise over 15 minutes. The reaction is exothermic.[2]

e Reaction: Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC
(Hexane:EtOAc 1:1).

o Workup: Wash with 1M HCI (to remove unreacted amine), then saturated

, then brine. Dry over

and concentrate.

Product:N-phenethyl-2-chloroacetamide (White solid, MP: ~67-70°C).

Step 2: Finkelstein Reaction (Chloro

lodo)

Reagents: N-phenethyl-2-chloroacetamide (1.0 eq), Sodium lodide (Nal, 2.0 eq), Acetone
(anhydrous).

e Setup: Dissolve the chloro-intermediate in anhydrous acetone.
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¢ Reaction: Add solid Nal. Reflux the mixture for 4—6 hours.

o Indicator: The solution will turn yellow/brown, and a white precipitate (NaCl) will form,
driving the equilibrium forward (Le Chatelier's principle).

o Workup: Filter off the NaCl solid. Concentrate the filtrate. Dissolve residue in EtOAc and
wash with 5% sodium thiosulfate (

) to remove free iodine (decolorizes the organic layer).

 Purification: Recrystallize from Hexane/EtOAc or purify via silica flash chromatography.

Synthesis Workflow Diagram
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Figure 2: Two-step synthetic route utilizing the Finkelstein reaction.

Part 3: Reactivity & Mechanism of Action
The Cysteine Trap

N-phenethyl-2-iodoacetamide functions as an irreversible covalent modifier. The mechanism is
a bimolecular nucleophilic substitution (
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» Nucleophile Generation: The sulfhydryl group (-SH) of a cysteine residue is deprotonated to
the thiolate anion (

), often assisted by a neighboring basic residue (e.g., Histidine in cysteine proteases).

o Attack: The thiolate attacks the

-carbon of the acetamide.

e Leaving Group: The iodine atom is displaced as iodide (

). lodine is a superior leaving group to chlorine or bromine due to its weaker C-X bond
strength and higher polarizability.

o Result: A stable thioether adduct is formed.

Selectivity Profile

While iodoacetamide (IAA) is a general alkylator, the phenethyl group confers specific
selectivity:

o Hydrophobic Effect: The aromatic ring allows the molecule to dock into hydrophobic pockets
(e.qg., S2 or S3 subsites of proteases) before reaction, increasing the local concentration and
reaction rate at those specific sites compared to solvent-exposed cysteines.

o Off-Target Reactivity: Can react with Histidine (imidazole) or Lysine (amine) at high pH (>8.5)
or prolonged incubation, but is highly selective for Cysteine at pH 7.0-7.5.

Mechanism Diagram
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Figure 3: SN2 alkylation mechanism of a cysteine residue.

Part 4: Applications in Chemical Biology[4][5]
Activity-Based Protein Profiling (ABPP)

While often used as a "blocker," this molecule serves as a probe in competitive ABPP.

o Workflow: A proteome is treated with N-phenethyl-2-iodoacetamide (the "competitor").
Subsequently, a broad-spectrum fluorescent probe (e.g., IA-Rhodamine) is added.

o Readout: Cysteines that reacted with the phenethyl derivative will not be labeled by the
fluorescent probe. Loss of fluorescence indicates the target was sensitive to the phenethyl
analog, revealing the presence of accessible hydrophobic cysteines.

Covalent Inhibition Design

This structure is a "fragment" used in Fragment-Based Drug Discovery (FBDD).

» Scaffold: The phenethyl-acetamide motif mimics the P1/P2 residues of peptide substrates for
proteases (like Papain or Cathepsins).

o Optimization: Medicinal chemists modify the phenyl ring (adding -F, -OMe) to tune potency,
while the iodoacetamide warhead ensures irreversible target engagement.

Part 5: Safety & Handling

Danger: Alkylating agents are inherently toxic and potential carcinogens.
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Hazard Class Precaution

Toxic if swallowed or inhaled. Reacts with

Acute Toxicity
cellular thiols (glutathione).

Causes severe burns. Potent skin sensitizer

Skin/Eye Corrosion _ N
(allergic dermatitis).

Store at 2—-8°C, protected from light (iodides are

Storage ] -
light-sensitive).
Quench spills with 5% aqueous sodium
Deactivation thiosulfate or excess thiol (e.g.,
cysteine/methionine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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applications-of-n-phenethyl-2-iodoacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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